(S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride

• IUPAC Name: (2S)-2-amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H8FNO3.ClH/c9-4-1-2-6(11)5(3-4)7(10)8(12)13;/h1-3,7,11H,10H2,(H,12,13);1H/t7-;/m0./s1
• InChI Key: CJAKCJAIPIAOGL-FJXQXJEOSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(C(=O)O)N)O.Cl
• Isomeric SMILES: C1=CC(=C(C=C1F)[C@@H](C(=O)O)N)O.Cl
• Molecular Formula: C8H9ClFNO3
• Molecular Weight: 221.61 g/mol

Description

(S)-2-Amino-2-(5-fluoro-2-hydroxyphenyl)acetic acid hydrochloride, also known as S-2-Amino-5-fluorophenylacetic acid hydrochloride (S-AFAH), is a synthetic compound that has been used in a variety of scientific research applications. The compound has been studied for its biochemical and physiological effects, as well as its potential uses in laboratory experiments.

Scientific Research Applications

S-AFAH has been used in a variety of scientific research applications. The compound has been studied for its potential to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. Additionally, S-AFAH has been studied for its potential to modulate the activity of the glutamate transporter, which is involved in the regulation of synaptic plasticity. In addition, S-AFAH has been studied for its potential to modulate the activity of the serotonin transporter, which is involved in the regulation of mood and behavior.

Mechanism of Action

The mechanism of action of S-AFAH is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme monoamine oxidase (MAO). This enzyme is responsible for the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, S-AFAH may increase the levels of these neurotransmitters in the brain, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
S-AFAH has been studied for its potential biochemical and physiological effects. The compound has been shown to inhibit the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. In addition, S-AFAH has been shown to modulate the activity of the glutamate transporter, which is involved in the regulation of synaptic plasticity. Furthermore, S-AFAH has been shown to modulate the activity of the serotonin transporter, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

S-AFAH is a useful compound for laboratory experiments due to its ability to modulate the activity of various enzymes and transporters. However, there are some limitations to its use. For example, the compound is not approved for human use, and its effects on humans have not been fully studied. Additionally, the compound is not water-soluble and must be dissolved in a solvent before it can be used.

Future Directions

There are a number of potential future directions for research on S-AFAH. For example, further research could be conducted to better understand the compound’s mechanism of action and its potential therapeutic effects. Additionally, further research could be conducted to better understand the compound’s effects on the glutamate transporter and serotonin transporter. Finally, further research could be conducted to explore the potential uses of S-AFAH in clinical applications.

Synthesis Methods

S-AFAH can be synthesized from 5-fluoro-2-hydroxyphenylacetic acid (FHPA) and hydrochloric acid (HCl). In the first step, FHPA is reacted with HCl in aqueous solution to form S-AFAH hydrochloride. The reaction is carried out at a temperature of 80°C for 10 minutes. The resulting product is then filtered, washed with aqueous solution, and dried to yield S-AFAH hydrochloride.